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Compound of Interest

Compound Name: 2-Tributylstannylbenzothiazole

Cat. No.: B169549 Get Quote

2-Tributylstannylbenzothiazole: A Technical
Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-tributylstannylbenzothiazole, a versatile organotin reagent with significant

applications in organic synthesis. Due to the limited availability of specific experimental data for

this compound in publicly accessible literature, this guide draws upon established principles of

organotin chemistry and the known reactivity of related benzothiazole and tributylstannane

derivatives to offer a robust predictive profile.

Core Properties and Data
While specific experimental values for 2-tributylstannylbenzothiazole (CAS Registry Number:

105455-58-7) are not extensively reported, its physical and chemical characteristics can be

inferred from analogous compounds and general principles of organic chemistry.

Table 1: Estimated Physicochemical Properties of 2-Tributylstannylbenzothiazole
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Property
Estimated
Value/Characteristic

Notes

Molecular Formula C₁₉H₃₁NSn

Molecular Weight 424.16 g/mol

Appearance

Likely a colorless to pale

yellow liquid or low-melting

solid

Based on similar organotin

compounds.

Boiling Point > 200 °C at reduced pressure

Organotin compounds of this

molecular weight typically have

high boiling points and are

often purified by vacuum

distillation.

Solubility

Soluble in common organic

solvents (e.g., THF, toluene,

dichloromethane). Insoluble in

water.

Characteristic of organotin

compounds.

Stability

Stable under inert atmosphere.

Sensitive to strong acids and

oxidizing agents.

The tin-carbon bond can be

cleaved by electrophiles.

Note: The data presented in Table 1 are estimations and should be used as a guideline.

Experimental determination is recommended for precise values.

Synthesis and Experimental Protocols
The synthesis of 2-tributylstannylbenzothiazole typically involves the reaction of a lithiated

benzothiazole intermediate with tributyltin chloride. While a specific, detailed protocol for this

exact compound is not readily available, a general and reliable method can be adapted from

procedures for similar organostannanes.

General Experimental Protocol for the Synthesis of 2-
Tributylstannylbenzothiazole
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Materials:

Benzothiazole

n-Butyllithium (n-BuLi) in hexanes

Tributyltin chloride (Bu₃SnCl)

Anhydrous tetrahydrofuran (THF)

Anhydrous diethyl ether or hexanes for workup

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Inert gas (Argon or Nitrogen)

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet is charged with a

solution of benzothiazole in anhydrous THF. The solution is cooled to -78 °C in a dry

ice/acetone bath.

Lithiation: n-Butyllithium (1.1 equivalents) is added dropwise to the stirred solution via

syringe, maintaining the temperature at -78 °C. The reaction mixture is stirred at this

temperature for 1-2 hours. The formation of the 2-lithiated benzothiazole can be monitored

by the color change of the solution.

Stannylation: Tributyltin chloride (1.2 equivalents) is added dropwise to the reaction mixture

at -78 °C. The mixture is then allowed to warm slowly to room temperature and stirred

overnight.

Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of

sodium bicarbonate. The aqueous layer is extracted with diethyl ether or hexanes. The
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combined organic layers are washed with brine, dried over anhydrous magnesium sulfate or

sodium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure. The crude product is then

purified by vacuum distillation or column chromatography on silica gel to yield 2-
tributylstannylbenzothiazole.

Diagram 1: Synthesis of 2-Tributylstannylbenzothiazole
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[https://www.benchchem.com/product/b169549#physical-and-chemical-properties-of-2-
tributylstannylbenzothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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